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Compound of Interest

Compound Name: Piperidine-4-carbaldehyde

Cat. No.: B112701

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Piperidine-4-
carbaldehyde, a key building block in pharmaceutical synthesis. Adherence to these protocols
is crucial for ensuring a safe laboratory environment.

Section 1: Hazard Identification and Classification

Piperidine-4-carbaldehyde and its derivatives are classified as hazardous materials. The
primary hazards are related to skin, eye, and respiratory irritation.[1][2]

GHS Hazard Statements:

e H315: Causes skin irritation.[1][2]

e H319: Causes serious eye irritation.[1][2]

e H335: May cause respiratory irritation.[1][2]
Precautionary Statements:

A thorough understanding of precautionary statements is essential for safe handling. Key
statements include:

e P261: Avoid breathing dust/fumes.[1]
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e P264: Wash hands and any exposed skin thoroughly after handling.[1][3]

e P271: Use only outdoors or in a well-ventilated area.[1]

o P280: Wear protective gloves, protective clothing, eye protection, and face protection.[1][3]

e P302+P352: IF ON SKIN: Wash with plenty of water.[1]

e P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1][3]

e P312: Call a POISON CENTER or doctor if you feel unwell.[1]
o P403+P233: Store in a well-ventilated place. Keep container tightly closed.[1][4]
e P405: Store locked up.[1]

» P501: Dispose of contents/container to an authorized hazardous or special waste collection
point.[1]

Section 2: Physical and Chemical Properties

Quantitative data for Piperidine-4-carbaldehyde is summarized below.

Property Value
Molecular Formula CeH11NO
Molecular Weight 113.16 g/mol
CAS Number 50675-20-2

Note: Specific physical properties like melting point, boiling point, and density may vary for
derivatives such as the N-BOC protected form.

Section 3: Experimental Protocols for Safe Handling
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3.1 Engineering Controls:

e Work should be conducted in a well-ventilated laboratory, preferably within a chemical fume
hood.[5]

o Ensure safety showers and eyewash stations are readily accessible.
3.2 Personal Protective Equipment (PPE):

A comprehensive PPE strategy is mandatory to prevent exposure.

PPE Type Specification

Tightly fitting safety goggles or a face shield
Eye/Face Protection (minimum 8-inch) meeting NIOSH (US) or EN
166 (EU) standards.[3]

Chemically resistant gloves (inspect before
Skin Protection use), and a lab coat. Wash and dry hands after
handling.[3]

A NIOSH/MSHA or European Standard EN 149
Respiratory Protection approved respirator is necessary if exposure

limits may be exceeded.[6]

3.3 General Handling Procedures:

Avoid all personal contact with the substance.[1]

Do not eat, drink, or smoke in the handling area.[1]

Keep containers tightly sealed when not in use.[1]

Ground and bond containers and receiving equipment to prevent static discharge.[7][8]

Use non-sparking tools.[7][8]

Section 4: Emergency Procedures
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A clear and well-rehearsed emergency plan is critical.

Click to download full resolution via product page
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Caption: Workflow for safe handling and emergency response for Piperidine-4-carbaldehyde.
4.1 First Aid Measures:

Immediate and appropriate first aid is crucial in the event of an exposure.

Exposure Route First Aid Protocol

Move the individual to fresh air. If breathing is
difficult or has stopped, provide artificial

Inhalation o ) ] ] ]
respiration. Seek immediate medical attention.

[3]4]

Immediately remove all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact . C
water. Seek medical attention if irritation

persists.[1][4]

Rinse cautiously with water for at least 15
minutes, holding the eyelids open. Remove

Eye Contact contact lenses if present and easy to do so.
Continue rinsing. Seek immediate medical
attention.[1][3][4]

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[3][4]

4.2 Spill and Leak Procedures:

o Minor Spills: Evacuate the area. Wear appropriate PPE. Absorb the spill with an inert, non-
combustible material (e.g., sand, earth). Collect the material in a suitable, labeled container
for disposal.[7]

e Major Spills: Evacuate the area and move upwind.[1] Alert emergency services. Prevent the
spill from entering drains or waterways.[1] Contain and collect the material as with a minor
spill, using non-sparking tools.[7]
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4.3 Fire-Fighting Measures:

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon
dioxide.[1][7] A water spray can be used to cool fire-exposed containers.[1]

Unsuitable Extinguishing Media: Do not use a full water jet.[7]

Specific Hazards: The substance is combustible and can release toxic gases such as carbon
oxides and nitrogen oxides upon thermal decomposition.[6][9]

Protective Equipment: Firefighters should wear full protective gear and a self-contained
breathing apparatus (SCBA).[6][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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